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Introduction

Bacilysocin is a novel phospholipid antibiotic produced by Bacillus subtilis 168.[1][2] Its

structure has been identified as 1-(12-methyltetradecanoyl)-3-phosphoglyceroglycerol.[1][2]

This antibiotic demonstrates a noteworthy antimicrobial activity, particularly against certain

fungi and Gram-positive bacteria.[3][4] The mechanism of action of Bacilysocin involves the

inhibition of glucosamine 6-phosphate synthase, a key enzyme in the biosynthesis of the

microbial cell wall. This document provides detailed application notes and protocols for

determining the Minimum Inhibitory Concentration (MIC) of Bacilysocin against various

microorganisms using standard laboratory methods.

Data Presentation: Bacilysocin MIC Values
The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of

Bacilysocin against a range of microorganisms. These values were determined using the agar

dilution method.
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Microorganism Strain MIC (µg/mL) Reference

Staphylococcus

aureus
FDA209P 50 [3]

Staphylococcus

aureus
Smith 25 [3]

Staphylococcus

aureus
MS9610 >100 [3]

Streptococcus

pyogenes
- 0.5 - 10 [4]

Micrococcus luteus FDA16 100 [3]

Bacillus subtilis NRRL B-558 >100 [3]

Escherichia coli K-12 >100 [3]

Pseudomonas

aeruginosa
A3 >100 [3]

Mycobacterium

smegmatis
ATCC 607 >100 [3]

Candida albicans 3147 IMC F-4 >100 [3]

Candida

pseudotropicalis
IMC F-2 25 [3]

Cryptococcus

neoformans

var. neoformans sero

AIMC F-185
25 [3]

Cryptococcus

neoformans
IMC F-10 25 [3]

Saccharomyces

cerevisiae
IMC F-7 5 [3]

Trichophyton rubrum IMC F-184 >100 [3]

Aspergillus niger IMC F-16 >100 [3]
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Signaling Pathway: Regulation of Bacilysocin
Biosynthesis
The biosynthesis of Bacilysocin in Bacillus subtilis is regulated by the ComQXPA quorum-

sensing system. This pathway controls the expression of the bac operon, which is responsible

for Bacilysocin synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1249980?utm_src=pdf-body
https://www.benchchem.com/product/b1249980?utm_src=pdf-body
https://www.benchchem.com/product/b1249980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Cell Membrane Intracellular

ComX Pheromone ComP (Histidine Kinase)
binds

ComA (Response Regulator)
phosphorylates

ComA-P bac operon
activates transcription

Bacilysocin
biosynthesis

Prepare Stock Solution
of Bacilysocin

Perform Serial Dilutions
(in broth or agar)

Inoculate Dilutions
with Microorganism

Prepare Standardized
Microbial Inoculum

Incubate under
Appropriate Conditions

Observe for Microbial Growth

Determine MIC
(Lowest concentration with no visible growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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